Cas no 313548-82-2 (2-Phenethyl-1H-benzoimidazol-5-ylamine)

• Product Name: 2-Phenethyl-1H-benzoimidazol-5-ylamine
• CAS No: 313548-82-2
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 3065189
• PubChem ID: 763058
• Update Time: 2025-04-21

2-Phenethyl-1H-benzoimidazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylethyl)-1H-benzimidazol-5-amine
• 2-(2-Phenylethyl)-1H-benzimidazol-6-amine
• 313548-82-2
• SR-01000393912
• 2-Phenethyl-1H-benzo[d]imidazol-6-amine
• Oprea1_536824
• AKOS000111807
• DB-421933
• BBL012605
• STK803273
• DTXSID60903366
• DSEGXNNENRPZAP-UHFFFAOYSA-N
• SMR000174463
• SR-01000393912-1
• 1H-1,3-Benzimidazol-5-amine, 2-(2-phenylethyl)-
• SCHEMBL3764806
• MLS000559717
• CHEMBL1602029
• BAS 00329095
• HMS1683E13
• 2-Phenethyl-1H-benzo[d]imidazol-5-amine
• 2-(2-phenylethyl)-3H-benzimidazol-5-amine
• VS-03407
• 2-Phenethyl-1H-benzoimidazol-5-ylamine
• NoName_4016
• CS-0333123
• 2-(2-phenylethyl)-1H-1,3-benzodiazol-5-amine

• Inchi： 1S/C15H15N3/c16-12-7-8-13-14(10-12)18-15(17-13)9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9,16H2,(H,17,18)
• InChI Key： DSEGXNNENRPZAP-UHFFFAOYSA-N
• SMILES： N1C2C=C(C=CC=2N=C1CCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 237.126597491Da
• Monoisotopic Mass: 237.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.7Ų

2-Phenethyl-1H-benzoimidazol-5-ylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT